Cas no 1803801-48-0 (2-Hydroxy-3-methylpyridine-5-acetic acid)

• Product Name: 2-Hydroxy-3-methylpyridine-5-acetic acid
• CAS No: 1803801-48-0
• MF: C₈H₉NO₃
• MW: 167.161962270737
• CID: 4906449
• Update Time: 2025-06-14

2-Hydroxy-3-methylpyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-3-methylpyridine-5-acetic acid

• Inchi： 1S/C8H9NO3/c1-5-2-6(3-7(10)11)4-9-8(5)12/h2,4H,3H2,1H3,(H,9,12)(H,10,11)
• InChI Key： HAWUANFWZLVKBZ-UHFFFAOYSA-N
• SMILES： O=C1C(C)=CC(=CN1)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 289
• XLogP3: -0.4
• Topological Polar Surface Area: 66.4

Additional information on 2-Hydroxy-3-methylpyridine-5-acetic acid

Recent Advances in the Study of 2-Hydroxy-3-methylpyridine-5-acetic acid (CAS: 1803801-48-0) in Chemical Biology and Pharmaceutical Research

The compound 2-Hydroxy-3-methylpyridine-5-acetic acid (CAS: 1803801-48-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic derivative, characterized by its pyridine core and acetic acid side chain, has shown promising potential in various therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of anti-inflammatory and antimicrobial agents. The unique structural features of this compound, including its hydroxyl and methyl substituents, contribute to its ability to interact with biological targets, making it a valuable scaffold for drug discovery.

One of the most notable advancements in the study of 2-Hydroxy-3-methylpyridine-5-acetic acid is its application in the design of enzyme inhibitors. Researchers have identified its potential to modulate the activity of specific enzymes involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2). In a recent study published in the Journal of Medicinal Chemistry, the compound was used as a precursor to develop a series of COX-2 inhibitors with improved selectivity and reduced side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). The study highlighted the compound's ability to form stable interactions with the enzyme's active site, thereby enhancing its inhibitory efficacy.

In addition to its anti-inflammatory properties, 2-Hydroxy-3-methylpyridine-5-acetic acid has also been investigated for its antimicrobial activity. A 2023 study in the European Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent activity against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis and interfere with essential metabolic pathways. These findings suggest that 2-Hydroxy-3-methylpyridine-5-acetic acid could serve as a promising lead compound for the development of new antibiotics, particularly in the face of rising antibiotic resistance.

Another area of interest is the compound's potential role in cancer therapy. Recent preclinical studies have explored its use as a building block for the synthesis of small-molecule inhibitors targeting oncogenic kinases. For instance, a study in Bioorganic & Medicinal Chemistry Letters reported the development of a novel kinase inhibitor derived from 2-Hydroxy-3-methylpyridine-5-acetic acid, which showed significant antiproliferative effects against several cancer cell lines. The compound's ability to chelate metal ions and form hydrogen bonds with kinase active sites was identified as a key factor in its inhibitory activity. These findings underscore the versatility of 2-Hydroxy-3-methylpyridine-5-acetic acid in drug design and its potential to address unmet medical needs in oncology.

Despite these promising developments, challenges remain in the optimization of 2-Hydroxy-3-methylpyridine-5-acetic acid-based therapeutics. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further structural modifications and pharmacokinetic studies. However, the compound's demonstrated versatility and efficacy in preliminary studies provide a strong foundation for future research. As the field of chemical biology continues to evolve, 2-Hydroxy-3-methylpyridine-5-acetic acid is likely to remain a focal point for innovation in drug discovery and development.